Cas no 3017-70-7 (2-bromo-3-methylbut-2-ene)

• Product Name: 2-bromo-3-methylbut-2-ene
• CAS No: 3017-70-7
• MF: C₅H₉Br
• MW: 149.028960943222
• MDL: MFCD00191852
• CID: 294393
• PubChem ID: 520467
• Update Time: 2025-04-19

2-bromo-3-methylbut-2-ene Chemical and Physical Properties

Names and Identifiers

• 2-Butene,2-bromo-3-methyl-
• 2-BROMO-3-METHYL-2-BUTENE
• 2-bromo-3-methylbut-2-ene
• 2-(bromomethyl)-2-butene
• 2-bromo-3-methylbut-2ene
• 2-bromo-3-methyl-but-2-ene
• 2-bromo-3-methylbutene
• 371289_ALDRICH
• AC1LAUBO
• bromotrimethylethylene
• CTK4G4615
• AS-47772
• SCHEMBL1635837
• AKOS015912448
• MFCD00191852
• CS-0188281
• FT-0693103
• DTXSID50334362
• DBELOSOZLGEZBM-UHFFFAOYSA-N
• EN300-322642
• J-017811
• 2-Bromo-3-methyl-2-butene, 96%
• F16090
• 3017-70-7
• 2-Butene, 2-bromo-3-methyl-
• bromotrimethyl-ethylene

• MDL： MFCD00191852
• Inchi： 1S/C5H9Br/c1-4(2)5(3)6/h1-3H3
• InChI Key： DBELOSOZLGEZBM-UHFFFAOYSA-N
• SMILES： Br/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 147.98877
• Monoisotopic Mass: 147.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.284 g/mL at 25 °C(lit.)
• Melting Point: -106.7°C (estimate)
• Boiling Point: 40 °C/75 mmHg(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.474(lit.)
• PSA: 0
• LogP: 2.69510
• Solubility: Not determined

2-bromo-3-methylbut-2-ene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：10-22
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides